Cas no 1841094-97-0 (1H-1,2,3-Triazole-4-methanamine, 1-ethyl-α-methyl-, (αS)-)

• Product Name: 1H-1,2,3-Triazole-4-methanamine, 1-ethyl-α-methyl-, (αS)-
• CAS No: 1841094-97-0
• MF: C₆H₁₂N₄
• MW: 140.186280250549
• CID: 5262640
• Update Time: 2025-06-11

1H-1,2,3-Triazole-4-methanamine, 1-ethyl-α-methyl-, (αS)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-methanamine, 1-ethyl-α-methyl-, (αS)-

• Inchi： 1S/C6H12N4/c1-3-10-4-6(5(2)7)8-9-10/h4-5H,3,7H2,1-2H3/t5-/m0/s1
• InChI Key： UBQBOKVUMDZBQX-YFKPBYRVSA-N
• SMILES： [C@H](C1N=NN(CC)C=1)(N)C

Additional information on 1H-1,2,3-Triazole-4-methanamine, 1-ethyl-α-methyl-, (αS)-

Comprehensive Overview of 1H-1,2,3-Triazole-4-methanamine, 1-ethyl-α-methyl-, (αS)- (CAS No. 1841094-97-0)

The compound 1H-1,2,3-Triazole-4-methanamine, 1-ethyl-α-methyl-, (αS)- (CAS No. 1841094-97-0) is a specialized organic molecule featuring a triazole core, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a 1,2,3-triazole ring with an ethyl and methyl-substituted amine, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions.

In recent years, the 1,2,3-triazole scaffold has become a hotspot in medicinal chemistry due to its stability, hydrogen-bonding capacity, and versatility in click chemistry applications. The (αS)-stereochemistry of this compound further enhances its selectivity in chiral synthesis, a critical factor in designing enantiomerically pure drugs. As the pharmaceutical industry shifts toward personalized medicine, compounds like 1H-1,2,3-Triazole-4-methanamine, 1-ethyl-α-methyl-, (αS)- are pivotal for creating targeted therapies with reduced side effects.

The agrochemical sector also benefits from derivatives of this compound, particularly in developing next-generation pesticides and herbicides. With global concerns over food security and sustainable farming practices, researchers are investigating its role in creating environmentally friendly crop protection agents. The triazole moiety’s ability to modulate plant hormone pathways makes it a promising candidate for addressing challenges like herbicide resistance.

From a synthetic perspective, the CAS No. 1841094-97-0 compound is often synthesized via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. This method’s efficiency and scalability have made it a favorite among chemists, especially in high-throughput screening and combinatorial chemistry. The compound’s ethyl-α-methyl substitution pattern adds steric control, which is crucial for achieving high regioselectivity in reactions.

Environmental and regulatory considerations are also shaping the discourse around this compound. As industries prioritize green chemistry, the biodegradability and toxicity profile of 1H-1,2,3-Triazole-4-methanamine derivatives are under scrutiny. Recent studies highlight its potential as a safer alternative to traditional amine-based intermediates, aligning with the principles of the European Chemicals Agency (ECHA) and REACH regulations.

In the realm of material science, this compound’s triazole ring contributes to the development of advanced polymers and coatings. Its thermal stability and electronic properties are being leveraged to create materials for flexible electronics and corrosion-resistant surfaces, addressing trends in renewable energy and infrastructure durability.

For researchers and manufacturers, sourcing high-purity 1H-1,2,3-Triazole-4-methanamine, 1-ethyl-α-methyl-, (αS)- is critical. Quality control measures, such as HPLC and NMR validation, ensure consistency in applications ranging from small-molecule libraries to industrial-scale production. Suppliers emphasizing GMP compliance and batch-to-batch reproducibility are increasingly sought after.

Looking ahead, the compound’s integration into AI-driven drug discovery platforms is a burgeoning trend. Machine learning models trained on triazole derivatives can accelerate the identification of novel bioactive candidates, reducing R&D timelines. This synergy between synthetic chemistry and computational tools underscores the transformative potential of CAS No. 1841094-97-0 in modern science.